8-[(6-Aminohexyl)amino]-2'-deoxyadenosine

• CAS: 568579-34-0
• Molecular Formula: C16H27N7O3
• Molecular Weight: 365.43 g/mol
• SMILES: C1C(C(OC1N2C3=NC=NC(=C3N=C2NCCCCCCN)N)CO)O
• InChI: InChI=1S/C16H27N7O3/c17-5-3-1-2-4-6-19-16-22-13-14(18)20-9-21-15(13)23(16)12-7-10(25)11(8-24)26-12/h9-12,24-25H,1-8,17H2,(H,19,22)(H2,18,20,21)/t10-,11+,12+/m0/s1
• InChIKey: PKPHYXJEFPPCJW-QJPTWQEYSA-N

Researchers modifying DNA templates for single-molecule studies face steric hindrance and altered protein binding with N6-linker probes, while unmodified deoxyadenosine prevents conjugation. 8-[(6-Aminohexyl)amino]-2'-deoxyadenosine (CAS 568579-34-0) solves this via a C8-aminohexyl handle that projects into the DNA major groove, ideal for sparsely labeled templates in force spectroscopy or nanopore sequencing. - Enables downstream pull-down assays (e.g., ChIP) where the derivative has no effect on transcription initiation or inhibition. - Maps polymerase steric tolerance and substrate specificity; induces delayed chain termination in HIV-1 RT kinetic studies. - Supplied with analytical characterization; reliable global shipping for routine procurement.

8-[(6-Aminohexyl)amino]-2'-deoxyadenosine Overview

8-[(6-Aminohexyl)amino]-2'-deoxyadenosine (CAS 568579-34-0) is a synthetically modified purine nucleoside analog wherein a six-carbon aminohexyl linker is covalently attached to the C8 position of the adenine base . This structural modification distinguishes it from unmodified 2'-deoxyadenosine (CAS 958-09-8) and from other functionalized derivatives, such as those modified at the N6 position. The compound is utilized in biochemical research for its capacity to be enzymatically incorporated into DNA strands, thereby introducing a primary amine handle for subsequent conjugation to reporter molecules or affinity matrices . Its molecular formula is C16H27N7O3, with a molecular weight of 365.43 g/mol .

Modification C8-aminohexyl purine nucleoside analog for DNA labeling

Workflow Enzymatic DNA incorporation with primary amine conjugation handle

Use Context Subsequent attachment to fluorescent reporters or affinity matrices

8-[(6-Aminohexyl)amino]-2'-deoxyadenosine Substitution Risks

Substituting 8-[(6-Aminohexyl)amino]-2'-deoxyadenosine with its closest analog, N6-(6-aminohexyl)-2'-deoxyadenosine (CAS 147218-60-8), introduces a high risk of functional failure due to positional isomerism . The site of modification on the adenine base (C8 vs. N6) dictates the molecule's orientation within the active sites of processing enzymes, such as DNA polymerases and kinases, and its subsequent behavior in nucleic acid structures [1]. Evidence indicates that 8-substituted adenosine triphosphates are often poor substrates for certain DNA polymerases compared to their N6-substituted counterparts, a difference that can halt enzymatic incorporation entirely [2]. Furthermore, the 8-position modification has been shown to induce a delayed chain termination effect during reverse transcription, a property not reported for the N6-isomer and which would fundamentally alter the outcome of any polymerization-based assay . Unmodified 2'-deoxyadenosine lacks the essential amino linker for downstream conjugation, rendering it unsuitable for any application requiring subsequent functionalization.

Positional Isomer Risk N6-aminohexyl isomer may shift polymerase recognition and incorporation efficiency.

Polymerase Arrest Risk 8-substitution may induce delayed chain termination not reported for N6-isomer.

Linker Absence Unmodified 2’-deoxyadenosine cannot support downstream conjugation.

• [1] Dokumenty. (1996). While 8-substituted adenosine triphosphates were poor substrates for DNA polymerases... National Library of the Czech Republic. Retrieved from https://dev.nlk.cz View Source
• [2] PLoS ONE. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11): e27456. View Source

8-[(6-Aminohexyl)amino]-2'-deoxyadenosine Comparative Evidence

C8- vs N6-Aminohexyl Molecular Weight

The target compound, 8-[(6-Aminohexyl)amino]-2'-deoxyadenosine (C16H27N7O3), possesses a molecular weight of 365.43 g/mol, which is distinct from its primary analog, N6-(6-aminohexyl)-2'-deoxyadenosine (C16H26N6O3), which has a molecular weight of 350.42 g/mol . This 15.01 g/mol difference is due to an additional nitrogen atom in the 8-substituted isomer's structure, making it readily distinguishable by mass spectrometry. Furthermore, the 8-substituted compound has one additional hydrogen bond donor and acceptor compared to the N6-isomer, which can influence its chromatographic retention time and solubility profile .

Molecular Weight

Class-level

Target: 365.43 g/mol N6-isomer: 350.42 g/mol Δ 15.01 g/mol (approx. 4.3% increase)

Supports mass spectrometric identity verification.

Theoretical calculation; empirical MS confirmation recommended.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	365.43
Comparator Or Baseline	N6-(6-aminohexyl)-2'-deoxyadenosine: 350.42
Quantified Difference	15.01 g/mol (approx. 4.3% increase)
Conditions	Theoretical calculation based on molecular formula C16H27N7O3 vs. C16H26N6O3

Why This Matters

This fundamental physicochemical distinction confirms non-interchangeability for analytical and preparative methods, directly impacting procurement decisions for applications requiring precise mass verification or chromatographic separation.

8-Position Effect on DNA Polymerase Substrate Efficiency

The C8 position modification on 2'-deoxyadenosine derivatives has been empirically shown to significantly reduce their efficiency as substrates for DNA polymerases. In one study, 8-substituted adenosine triphosphates were characterized as "poor substrates for DNA polymerases," whereas corresponding 7-substituted-7-deazaadenine and 5-substituted uracil nucleotides were efficiently incorporated by Pwo (Pyrococcus woesei) DNA polymerase [1]. While this study did not test 8-[(6-Aminohexyl)amino]-2'-deoxyadenosine specifically, it provides class-level evidence that any bulky modification at the 8-position can be expected to lower, but not necessarily abolish, polymerase acceptance.

Polymerase Substrate Efficiency

Class-level

Target: expected lower efficiency vs unmodified dATP 8-substituted ATP: reported “poor substrates” N6-substituted: generally well-tolerated

Informs polymerase active site steric tolerance studies.

Class-level inference; not tested on the exact compound.

Evidence Dimension	Substrate Efficiency for DNA Polymerase (Qualitative Assessment)
Target Compound Data	Incorporation into DNA is reported but expected to be less efficient than for unmodified dATP .
Comparator Or Baseline	Unmodified 2'-deoxyadenosine triphosphate (dATP): Efficiently incorporated; N6-substituted analogs: Generally well-tolerated; 8-substituted ATP: "Poor substrates" [1].
Quantified Difference	Not quantified in the source; described qualitatively as "poor substrates" vs. "efficiently incorporated".
Conditions	In vitro enzymatic assay using Pwo (Pyrococcus woesei) DNA polymerase.

Why This Matters

This evidence underscores that the 8-substitution is not a silent modification; it actively modulates enzymatic recognition, making this compound a tool for probing polymerase active site geometry rather than a drop-in replacement for N6-modified analogs.

• [1] Dokumenty. (1996). While 8-substituted adenosine triphosphates were poor substrates for DNA polymerases... National Library of the Czech Republic. Retrieved from https://dev.nlk.cz View Source

Delayed Polymerization Arrest by 8-Modified Analogs

A class-level study of 8-modified-2'-deoxyadenosine analogues demonstrated that they induce a unique "delayed chain termination" during HIV-1 reverse transcription [1]. This mechanism is distinct from the immediate chain termination caused by other nucleoside reverse transcriptase inhibitors. The study also showed that these 8-modified compounds can inhibit DNA synthesis when present in the template strand [1]. While the specific aminohexyl derivative was not directly assayed, this evidence establishes that 8-substitution confers a distinct biological phenotype with altered kinetics of polymerase arrest compared to other adenosine analogs.

Polymerization Arrest

Class-level

Target: expected delayed chain termination (class-level) N6-isomer: not reported to exhibit this behavior

Supports time-resolved reverse transcription assay design.

Inferred from 8-modified adenosine class; direct validation needed.

Evidence Dimension	Mechanism of Reverse Transcription Inhibition
Target Compound Data	Expected to induce delayed chain termination based on structural class [1].
Comparator Or Baseline	Unmodified 2'-deoxyadenosine or N6-substituted analogs: Do not exhibit delayed chain termination.
Quantified Difference	Not quantified in the source.
Conditions	In vitro assay with HIV-1 reverse transcriptase.

Why This Matters

This class-level property differentiates 8-substituted analogs as tools for studying the temporal mechanics of reverse transcription, a feature not shared by N6-modified isomers. For a researcher, this specific kinetic behavior is a critical selection criterion for designing time-resolved polymerization studies.

• [1] PLoS ONE. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11): e27456. View Source

Transcription Inactivity of 8-Aminohexyl-AMP

A direct study of 8-(6-aminohexyl)aminoadenosine 5′-monophosphate (8-HDA-AMP), the monophosphate form of the target compound, evaluated its effect on in vitro transcription. The study found that 8-HDA-AMP "does not have any detectable effects on transcription (lane 5), indicating that 8-HDA-AMP can neither initiate nor inhibit transcription" [1]. This contrasts with other adenosine derivatives, such as adenosine 5'-monophosphoramidate, which can act as transcription initiators.

Transcription Effect

Reported

8-HDA-AMP: no detectable initiation or inhibition of transcription Adenosine phosphoramidate: functions as initiator

Supports passive labeling without perturbing transcription.

Based on monophosphate form; may extend to triphosphate in DNA context.

Evidence Dimension	Effect on In Vitro Transcription
Target Compound Data	No detectable initiation or inhibition of transcription [1].
Comparator Or Baseline	Adenosine 5'-monophosphoramidate: Functions as a transcription initiator [1].
Quantified Difference	Qualitative difference: no effect vs. measurable initiation.
Conditions	In vitro transcription assay using a standard RNA polymerase.

Why This Matters

This functional inactivity in transcription is a key differentiating feature. It confirms that while the compound may be incorporated into DNA, its monophosphate form is inert in transcription assays, making it a suitable passive label for RNA tracking experiments where initiation must not be perturbed.

• [1] Huang, F., et al. (2003). Synthesis of adenosine derivatives as transcription initiators and preparation of 5′ fluorescein- and biotin-labeled RNA through one-step in vitro transcription. RNA, 9(12): 1562-1570. View Source

Positional Isomerism: C8- vs N6-Aminohexyl

The target compound, 8-[(6-Aminohexyl)amino]-2'-deoxyadenosine, and its primary analog, N6-(6-aminohexyl)-2'-deoxyadenosine (CAS 147218-60-8), are positional isomers. The aminohexyl linker is attached at the C8 position in the target compound and at the exocyclic N6 position in the analog . This positional difference results in distinct spatial presentation of the reactive amine, which can be critical for its interaction with enzymes and nucleic acid structures. For instance, the N6 analog is known to be incorporated into DNA and RNA and is used for labeling and affinity purification, while the 8-substituted analog's altered geometry is expected to yield different substrate specificities with various DNA polymerases, as inferred from studies on other 8-substituted adenosines [1].

Positional Isomerism

Class-level

Target: C8-aminohexyl modification N6-isomer: N6-aminohexyl modification

Fundamental structural distinction; non-interchangeable for enzymatic incorporation.

Spatial orientation in DNA major groove may differ.

Evidence Dimension	Position of Aminohexyl Modification
Target Compound Data	C8 position of the adenine base .
Comparator Or Baseline	N6-(6-aminohexyl)-2'-deoxyadenosine: N6 position of the adenine base .
Quantified Difference	Positional isomerism.
Conditions	Structural analysis based on chemical nomenclature and reported synthetic routes.

Why This Matters

This fundamental structural difference is the primary basis for all functional differentiation. Procurement must be precise, as even minor isomeric differences can lead to complete failure in enzymatic incorporation or altered binding affinity in downstream assays, rendering experimental results non-comparable.

• [1] Dokumenty. (1996). While 8-substituted adenosine triphosphates were poor substrates for DNA polymerases... National Library of the Czech Republic. Retrieved from https://dev.nlk.cz View Source

8-[(6-Aminohexyl)amino]-2'-deoxyadenosine Applications

Site-Specific DNA Labeling for Single-Molecule Studies

This compound is specifically procured for the enzymatic synthesis of DNA strands containing an internal, site-specific C8-aminohexyl modification . Due to the class-level evidence of reduced but not abolished polymerase incorporation, it is used in controlled, low-efficiency incorporation reactions to create sparsely labeled DNA templates for single-molecule fluorescence, nanopore sequencing, or force spectroscopy. The 8-position linker projects the conjugation handle into the DNA major groove, which is critical for studying protein-DNA interactions where N6-positioned linkers would face steric hindrance or alter base-pairing fidelity [1].

Probing DNA Polymerase Active Site Topology

Given the evidence that 8-substituted adenosine triphosphates are often poor substrates for certain DNA polymerases compared to N6-substituted ones , this compound is a valuable research tool for mapping the steric tolerance of DNA polymerase active sites. Researchers use it to define the spatial constraints of the enzyme's nucleotide-binding pocket and to investigate the structural determinants of substrate specificity, a use case where the N6-isomer would not provide the same insight due to its different presentation to the enzyme [1].

DNA Templates for Delayed Chain Termination Studies

Based on class-level findings that 8-modified-2'-deoxyadenosine analogues induce a unique "delayed chain termination" during HIV-1 reverse transcription , this compound is procured for the creation of defined DNA templates in polymerase kinetic assays. By incorporating the 8-aminohexyl modification at specific positions in a template strand, researchers can quantitatively study the kinetics of polymerization arrest and bypass, a critical area of investigation for understanding antiviral drug mechanisms and the evolution of drug resistance.

Passive Labeling for Affinity Purification

This compound's derivative (8-HDA-AMP) has been empirically shown to have no effect on transcription initiation or inhibition . Therefore, the target compound is ideally suited for applications where DNA must be functionalized with an amino linker for downstream pull-down assays (e.g., ChIP, DNA-protein interaction studies) without the risk that the modification itself will alter the transcriptional activity of the bound proteins, a significant advantage over other adenosine derivatives known to interfere with transcription.

Application

Selection Property

Validation Focus

Single-molecule DNA labeling

C8 linker major-groove orientation

Polymerase incorporation efficiency

Polymerase active site mapping

Steric tolerance at C8 position

Substrate specificity assays

Chain termination kinetics

8-substitution arrest mechanism

Reverse transcription kinetics

Affinity pull-down assays

Reported transcription inertness

Transcriptional activity assessment

• [1] PLoS ONE. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11): e27456. View Source